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Compound of Interest

Compound Name: Dodecyltrimethylammonium

Cat. No.: B156365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecyltrimethylammonium chloride (DTAC) is a quaternary ammonium salt that serves as a

highly effective phase transfer catalyst (PTC). Its amphipathic nature, possessing a hydrophilic

quaternary ammonium head and a lipophilic dodecyl tail, enables it to facilitate reactions

between reactants located in immiscible phases, such as an aqueous and an organic phase.[1]

By acting as a "shuttle" for reactive anions from the aqueous to the organic phase, DTAC

significantly enhances reaction rates, improves yields, and allows for milder reaction conditions,

often reducing the need for hazardous anhydrous solvents.[1][2] This makes DTAC an

invaluable tool in various synthetic processes, including alkylations, esterifications, oxidations,

and nucleophilic substitutions.[1][2]

Mechanism of Action
Phase transfer catalysis with DTAC operates by pairing the dodecyltrimethylammonium
cation (Q+) with a reactant anion (Y-) from the aqueous phase to form an ion pair [Q+Y-]. This

ion pair possesses sufficient lipophilicity to be soluble in the organic phase. Once in the organic

phase, the anion is highly reactive as it is poorly solvated and can readily react with the organic

substrate (RX) to form the desired product (RY). The catalyst cation (Q+) then pairs with the

leaving group anion (X-) and returns to the aqueous phase to repeat the catalytic cycle.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b156365?utm_src=pdf-interest
https://www.benchchem.com/product/b156365?utm_src=pdf-body
https://www.nbinno.com/article/surfactants/phase-transfer-catalysis-leveraging-dtac-synthesis-gc
https://www.nbinno.com/article/surfactants/phase-transfer-catalysis-leveraging-dtac-synthesis-gc
https://www.nbinno.com/article/cationic/dtac-as-an-emulsifier-and-phase-transfer-catalyst-qb
https://www.nbinno.com/article/surfactants/phase-transfer-catalysis-leveraging-dtac-synthesis-gc
https://www.nbinno.com/article/cationic/dtac-as-an-emulsifier-and-phase-transfer-catalyst-qb
https://www.benchchem.com/product/b156365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous Phase

Organic Phase

DTAC (Q⁺Cl⁻) [Q⁺Y⁻]Ion Exchange

Reactant (Na⁺Y⁻)

[Q⁺Y⁻]Phase Transfer[Q⁺X⁻] Regeneration

Byproduct (Na⁺X⁻)

Substrate (RX) Product (RY) [Q⁺X⁻]

Reaction

Phase Transfer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up & Purification

Charge Flask with
Oleyl Alcohol, n-hexane, DTAC

Add NaOH and
Epichlorohydrin

Heat to 60°C
(3-4 hours)

Cool and Filter
Solid Byproducts

Aqueous Wash

Dry Organic Layer

Solvent Evaporation

Purification (Distillation/Chromatography)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b156365?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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